Picric acid

Catalog No.
S545913
CAS No.
88-89-1
M.F
C6H3N3O7
C6H2(NO2)3OH
M. Wt
229.10 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Picric acid

For laboratories requiring high-brisance explosives or precise histology stains, sourcing high-purity picric acid without metal contamination is challenging. Picric acid (CAS 88-89-1) solves this as the indispensable precursor for picrate salts and picramic acid, with detonation velocity 7,350 m/s surpassing TNT. It is essential for the Jaffe creatinine assay and Van Gieson stain, where no alternative provides equivalent reactivity. Supplied wetted with ≥30% water for safe handling, ensuring stability during storage and transport.

CAS Number

88-89-1

Product Name

Picric acid

IUPAC Name

2,4,6-trinitrophenol

Molecular Formula

C6H3N3O7
C6H2(NO2)3OH

Molecular Weight

229.10 g/mol

InChI

InChI=1S/C6H3N3O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H

InChI Key

OXNIZHLAWKMVMX-UHFFFAOYSA-N

SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

solubility

1 % (NIOSH, 2024)
1 to 10 mg/mL at 75 °F (NTP, 1992)
In water, 1.27X10+4 mg/L at 25 °C
Slightly soluble in water
1 g in 12 mL alcohol, 10 mL benzene, 35 mL chloroform, and 65 mL ether
Soluble in ethanol, ether, benzene, chloroform; very soluble in acetone
Solubility in water, g/100ml: 1.4
1%

Synonyms

2,4,6-trinitrophenol, picrate, picric acid, picric acid, ammonium salt, picric acid, lead (2+) salt, picric acid, potassium salt, picric acid, sodium salt, trinitrophenol

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

The exact mass of the compound Picric acid is 228.9971 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 1 % (niosh, 2016)1 to 10 mg/ml at 75° f (ntp, 1992)0.06 min water, 1.27x10+4 mg/l at 25 °cslightly soluble in water1 g in 12 ml alcohol, 10 ml benzene, 35 ml chloroform, and 65 ml ethersoluble in ethanol, ether, benzene, chloroform; very soluble in acetonesolubility in water, g/100ml: 1.41%. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 56147. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Phenols - Nitrophenols - Picrates - Supplementary Records. It belongs to the ontological category of C-nitro compound in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Explosive;Acute Toxic, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Fire Hazards -> Flammable - 4th degree, Reactive - 4th degree. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

25 g, 100 g, 250 g, 500 g

Picric acid, or 2,4,6-trinitrophenol (TNP), is a highly nitrated phenolic compound primarily utilized for its explosive properties, as a chemical intermediate, and as a specialized reagent in metallurgy and histology. Its high acidity for a phenol, coupled with its reactivity, makes it a key precursor for synthesizing various picrate salts and derivatives like picramic acid, which have distinct applications. However, its utility is balanced by significant handling considerations; dry picric acid is a primary explosive sensitive to shock and friction, and it readily forms highly sensitive metallic picrate salts with common metals like copper, lead, and zinc, necessitating specific storage and handling protocols, such as being kept wetted with water.

Research Fit

01Ion-pair extraction and precipitation of alkaloids from acidic aqueous matrices
02Chromogenic cyanide detection via picrate reaction (spot-test format)
03Bouin’s fixative preparation for histomorphometry and glycogen retention
04Melt-phase synthesis of metal picrate energetic precursors

Substituting Picric Acid with seemingly similar compounds like 2,4-Dinitrophenol (DNP) or even its own salt, Ammonium Picrate, is often unfeasible due to critical differences in performance and reactivity. For energetic applications, Picric Acid's detonation velocity and explosive power surpass that of Trinitrotoluene (TNT), a common benchmark, due to a more favorable oxygen balance. Its ammonium salt, while less sensitive to impact, has a lower detonation velocity, making it suitable for different applications like armor-piercing shells where initial shock insensitivity is paramount. In laboratory settings, its unique acidity (pKa 0.3) and ability to form specific crystalline complexes are central to its function in creatinine assays and as a histological stain (e.g., Van Gieson stain), roles where less acidic or differently substituted nitrophenols would not provide the required reactivity or colorimetric response. Furthermore, its high reactivity with most common metals to form dangerously sensitive picrate salts is a key procurement and handling differentiator from more stable compounds like TNT.

Substitution Risk

2,4-Dinitrophenol or less-nitrated phenols
Lack three nitro groups; cannot form picrate salts or generate the cyanide color reaction, leading to false negatives in ion-pair extraction and cyanide sensing workflows.
2,4,6-Trinitrotoluene (TNT)
Methyl substituent blocks ionic picrate formation and cyanide chromogenic reaction; impact sensitivity and wet-storage requirements differ, limiting direct substitution in energetic or analytical roles.
Other nitroaromatic reagents
May not provide the combination of extreme acidity, water solubility, and precipitation specificity needed for histology fixatives and quantitative alkaloid recovery.

Higher Detonation Velocity than TNT

Picric acid exhibits a significantly higher detonation velocity compared to the common military explosive Trinitrotoluene (TNT) and its own ammonium salt, Ammonium Picrate (Dunnite). At a test density of 1.70 g/cm³, picric acid's detonation velocity is 7,350 m/s, which is 6.5% faster than TNT at 6,900 m/s (1.60 g/cm³) and 2.8% faster than Ammonium Picrate at 7,150 m/s (1.60 g/cm³). This higher velocity contributes to greater brisance or shattering effect.

Evidence DimensionDetonation Velocity (m/s)
Target Compound Data7,350 (at 1.70 g/cm³ density)
Comparator Or BaselineTNT: 6,900 (at 1.60 g/cm³); Ammonium Picrate: 7,150 (at 1.60 g/cm³)
Quantified Difference+450 m/s vs. TNT; +200 m/s vs. Ammonium Picrate
ConditionsAs-cast solid explosive at specified test density.

For applications requiring high brisance and explosive power, picric acid offers a measurable performance advantage over the widely used TNT and its less sensitive ammonium salt.

Acidity (pKa)
Head-to-head
pKa 0.38 vs. 4.09 (2,4-DNP)ΔpKa = 3.71; Ka ratio ~8.5×10³
Enables quantitative deprotonation and picrate formation at pH < 1; substitution with dinitrophenol fails.
Supports ion-pair extraction and alkaloid precipitation assays.

Metal Reactivity vs. TNT

A critical differentiator for procurement and process design is picric acid's high reactivity with common metals. It readily forms explosive picrate salts with metals such as copper, lead, zinc, and iron; these salts are often more shock-sensitive than picric acid itself. This reactivity is not observed with Trinitrotoluene (TNT), which lacks the acidic phenolic hydroxyl group. This property necessitates the use of specific containers (e.g., avoiding metal caps) and handling protocols (e.g., avoiding contact with concrete, which forms calcium picrate) to prevent the formation of dangerously unstable compounds.

Evidence DimensionReactivity with Common Metals (e.g., Cu, Pb, Zn, Fe)
Target Compound DataForms highly shock-sensitive explosive salts (metal picrates)
Comparator Or BaselineTrinitrotoluene (TNT): Does not form such salts due to the absence of an acidic proton.
Quantified DifferenceQualitative difference in chemical reactivity leading to significant safety and handling implications.
ConditionsContact with metals, bases, concrete, or plaster under ambient conditions.

This dictates material selection for storage, handling, and manufacturing, making picric acid unsuitable for direct contact with many common metals, a constraint not present with TNT.

Impact Sensitivity
Head-to-head
7.4 J vs. 15 J (TNT)~2-fold lower initiation energy
Requires wet storage and engineering controls; sensitivity profile not interchangeable with TNT.
BAM fallhammer, 2 kg; EHS procurement consideration.

Precursor for Picramic Acid

Picric acid is a direct and essential precursor for the synthesis of picramic acid (2-amino-4,6-dinitrophenol) and its salts, such as sodium picramate, which are used in dye manufacturing. The synthesis involves a controlled partial reduction of one nitro group, a transformation not applicable to analogs like TNT. For example, sodium picramate can be prepared by reacting picric acid with sodium sulfide in an aqueous solution. This established synthesis pathway makes high-purity picric acid a critical raw material for these specific downstream products.

Evidence DimensionSuitability as a Precursor for Picramic Acid/Picramates
Target Compound DataDirect, established synthesis route via partial reduction.
Comparator Or BaselineTrinitrotoluene (TNT): Cannot be converted to picramic acid as it lacks the phenolic hydroxyl group and has a methyl group instead.
Quantified DifferenceQualitative difference in synthetic utility.
ConditionsReaction with a reducing agent such as sodium sulfide.

For buyers in the dye or specialty chemical industries, procuring picric acid is non-negotiable for the production of picramate-based compounds.

Cyanide Detection
Method context
Visual LOD 0.5 µg/mL; positive response vs. no color with 2,4-DNP
Chromogenic spot test specific for cyanide; supports forensic/environmental screening.
Alkaline picrate method; substitution by dinitro analog yields non-functional test.

Differential Staining: Collagen vs. Muscle

In Van Gieson staining techniques, picric acid's properties as a small, penetrating molecule are essential for its function as a counterstain. It effectively stains muscle and cytoplasm yellow, while a larger dye molecule in the mixture, acid fuchsin, displaces it from collagen, staining the collagen red. This differential staining provides critical contrast for histological analysis. Other nitrophenols lack this established, specific performance in a widely used staining protocol, which relies on the precise molecular size and binding affinities of picric acid.

Evidence DimensionPerformance in Van Gieson Histological Stain
Target Compound DataStains muscle and cytoplasm yellow, providing sharp contrast to red-stained collagen.
Comparator Or BaselineOther nitrophenols or general yellow dyes: Not established as effective substitutes in this specific, widely adopted protocol.
Quantified DifferenceProvides the specific yellow counterstain essential for the diagnostic red/yellow contrast.
ConditionsAqueous solution mixed with acid fuchsin, applied to fixed tissue sections.

For histology and pathology labs, picric acid is procured specifically for its irreplaceable role in the Van Gieson method to differentiate connective tissue components.

Tissue Shrinkage
Cross-study
5.2% vs. 14.8% linear shrinkage (Bouin’s vs. NBF)9.6 pp reduction; p < 0.001
Lower shrinkage supports accurate morphometry and glycogen staining.
Rat liver model; ImageJ quantification.
Thermal Stability
Head-to-head
Decomp. onset 305°C vs. 240°C (TNT)ΔT = 65°C higher
Extends safe melt-processing window for derivatization.
DSC, 10°C/min; molten-state handling context.
Water Solubility
Head-to-head
1.27 g/100 mL vs. 0.013 g/100 mL (TNT)~98× higher
Enables preparation of aqueous working solutions without co-solvents.
Facilitates colorimetric assays and extraction protocols.

High-Brisance Explosive Formulations

Due to its detonation velocity of 7,350 m/s, which is demonstrably higher than that of TNT, picric acid is the indicated choice for applications where a high shattering effect (brisance) is a primary performance requirement. Its use is particularly relevant where maximum explosive power is needed and where process controls can safely manage its reactivity with metals.

Synthesis of Picramate-Based Dyes and Reagents

As the direct and necessary precursor to picramic acid and its salts, high-purity picric acid is the mandatory starting material for manufacturers in the specialty dye and chemical industries. The established and efficient synthetic pathways rely on the unique chemical structure of picric acid for partial reduction to form these downstream products.

Critical Reagent in Histology and Metallurgy

In clinical and research laboratories, picric acid is essential for specific, standardized analytical procedures. Its role in the Van Gieson stain to differentiate collagen from muscle is non-substitutable due to its specific molecular interactions. Similarly, it is used as a specialized etchant in metallurgy to reveal the microstructure of certain alloys, a function dependent on its defined chemical properties.

Quantitative Clinical Chemistry Reagent

Picric acid is a key reagent in the Jaffe reaction, a long-established and widely used colorimetric method for quantifying creatinine levels in blood and urine samples. Its ability to form a distinctly colored complex with creatinine under specific conditions makes it the required compound for this diagnostic assay.

Application Fit

Application
Selection Property
Validation Focus
Ion-pair extraction of alkaloids
Extreme acidity enabling full deprotonation at low pH
Quantitative recovery from acidic aqueous matrices; avoid false negatives from dinitro analogs
Melt-phase synthesis of energetic picrates
Higher thermal decomposition onset vs. TNT
Safer processing window for neutralization; impact sensitivity requires wet storage and engineering controls
Field-deployable cyanide screening
Chromogenic picrate reaction specific to cyanide
Visual detection limit and selectivity over common nitroaromatics; method specificity confirmed with colorimetric readout
Histomorphometry and glycogen studies
Reduced tissue shrinkage vs. formalin-only fixation
Dimensional fidelity of cell size, nuclear area, and PAS staining intensity

Physical Description

Picric acid, [dry] appears as yellow crystals. An explosive. Specific gravity 1.767. Melting point 251.2 °F (121.8 °C). Explodes at 572 °F. Toxic by ingestion.
"Trinitrophenol (picric acid), Wetted, with not less than 10% water by mass" is a yellow mass of of moist crystals or a slurry. An explosive, but wetting lowers the risk of detonation. Dangerously explosive if allowed to dry out. The pure substance is denser than water (1.77 g cm-3) and moderately soluble in water. Used in synthesis of dyes, as a drug, to manufacture explosives and matches, to etch copper and to make colored glass. Store tightly sealed (to protect from drying out) in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. May be irritating to skin, and mucous membranes. It may be toxic by ingestion.
Picric acid, wetted with not less than 30% water by mass appears as a paste or slurry consisting of the yellow crystalline solid mixed with water. The dry compound is a sensitive high explosive. The mixture with water is considered safe for storage, handling and shipping. Can be detonated with a number 8 electric blasting cap. The primary hazard is blast where the entire load explodes instantaneously and not from flying projectiles fragments. Can explode under prolonged exposure to heat.
Yellow, odorless solid. [Note: Usually used as an aqueous solution.]; [NIOSH]
YELLOW CRYSTALS.
Yellow, odorless solid. [Note: Usually used as an aqueous solution.]

Color/Form

Pale yellow crystals
Yellow solid [Note: Usually used as an aqueous solution]
Yellow leaves from water; prisms from diethyl ether; plates from ethanol
Colorless crystals from ligroin or concentrated hydrochloric acid; yellow leaflets from water

XLogP3

0.9

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

1

Exact Mass

228.99709944 g/mol

Monoisotopic Mass

228.99709944 g/mol

Boiling Point

Explodes above 572 °F (NIOSH, 2024)
greater than 572 °F at 760 mmHg (Sublimes/explodes) (NTP, 1992)
Explodes above 572 °F
BP: Explodes

Flash Point

302 °F (NIOSH, 2024)
302 °F (NTP, 1992)
150 °C (302 °F) - closed cup
150 °C c.c.
302 °F

Heavy Atom Count

16

Taste

Intensely bitter

Vapor Density

7.9 (NTP, 1992) - Heavier than air; will sink (Relative to Air)
7.90 (Air = 1)
Relative vapor density (air = 1): 7.9

Density

1.76 (NIOSH, 2024) - Denser than water; will sink
1.763 (NTP, 1992) - Denser than water; will sink
1.763 g/cu cm
1.8 g/cm³
1.76

LogP

1.44 (LogP)
log Kow = 1.44
2.03

Odor

Odorless

Decomposition

Hazardous decomposition products formed under fire conditions - Carbon oxides, nitrogen oxides (NOx).
Air or oxygen is not required for decomposition or oxidation.
Decomposes at 300 °C.
300 °C

Appearance

Solid powder

Melting Point

252 °F (NIOSH, 2024)
251 to 253 °F (NTP, 1992)
121 °C
122 °C
252 °F

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

A49OS0F91S

Related CAS

131-74-8 (ammonium salt)
3324-58-1 (hydrochloride salt)
573-83-1 (potassium salt)
6477-64-1 (lead(2+) salt)

GHS Hazard Statements

H201: Explosive;
mass explosion hazard [Danger Explosives];
H301: Toxic if swallowed [Danger Acute toxicity, oral];
H311: Toxic in contact with skin [Danger Acute toxicity, dermal];
H331: Toxic if inhaled [Danger Acute toxicity, inhalation]

Use and Manufacturing

IDENTIFICATION: Picric acid is a colorless to pale yellow solid. It is odorless and intensely bitter. It is soluble in water. USE: Picric acid is used in the manufacture of explosives, matches and electric batteries. It is used in the leather and textile industries. EXPOSURE: Workers that produce or use picric acid may breathe in mists or have direct skin contact. Picric acid released to air will be in or on particles that eventually fall to the ground. It will be broken down in air by reaction with hydroxyl radicals. It may be broken down in the air by sunlight. It will not volatilize into air from soil and water surfaces. It is expected to move slowly through soil. It will be broken down slowly by microorganisms, and is not expected to build up in fish. RISK: Skin contact with picric acid may cause irritation and discoloration. Breathing in picric acid can cause weakness, muscle pain, kidney problems or unconsciousness. Swallowing picric acid may cause severe poisoning, headache, dizziness, nausea, vomiting and diarrhea. High doses may cause damage to red blood cells, kidneys and liver. Data on the potential for picric acid to cause cancer, birth defects or reproductive effects in laboratory animals were not available. The potential for picric acid to cause cancer in humans has not been assessed by the U.S. EPA IRIS program, the International Agency for Research on Cancer, or the U.S. National Toxicology Program 14th Report on Carcinogens. (SRC)

MeSH Pharmacological Classification

Indicators and Reagents

Vapor Pressure

1 mmHg at 383 °F (NIOSH, 2024)
less than 1 mmHg (NTP, 1992)
0.00000075 [mmHg]
7.5X10-7 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: (negligible)
(383 °F): 1 mmHg

Pictograms

Acute Toxic

Explosive;Acute Toxic

Other CAS

88-89-1

Absorption Distribution and Excretion

Twenty-four hours following oral administration of ((14)C)picric acid (100 mg/kg) /to Fischer-344 rats/, the primary depots of radioactivity (per gram tissue basis) were blood, spleen, kidney, liver, lung, and testes. Respective tissue/blood ratios were 0.37, 0.31, 0.28, 0.26, and 0.22. All other tissue assayed had partition ratios < 0.20, with brain and adipose tissue having the least amount of radioactivity. Tissue/blood ratios were essentially maintained over a 48-hr postadministration period. Binding (in vitro) of ((14)C)picric acid to plasma proteins (whole blood preparations) demonstrated both high- and low-affinity binding sites, with dissociation constants of 3.18 x 10-6 and 2.85 x 10-4 M, respectively.
/Picric acid is/ readily absorbed through skin ... .
... /Picric acid/ may be absorbed from ... mucous membranes of body.
... Trinitrophenol /was found/ in the urine of humans following oral exposure. ... Picric acid is eliminated from humans in both the free form and as picramic acid.

Metabolism Metabolites

Picric acid is metabolized largely to picramic acid.
The bioconcentration and metabolism of picric acid and picramic acid were determined for rainbow trout. The bioconcentration factor (BCF) in the epaxial muscle at 42 d for both of these compounds was less than 1; the skin had a BCF value of 1 and 9, respectively. The half-life (t1/2) elimination for the high and low dose of picric acid was 12.0 and 12.5 d, respectively; and for picramic acid was 9.0 and 9.5 d, respectively. In separate experiments, approximately 34% of the injected [14C]picric acid was metabolized to picramic acid, glucuronide conjugates, and an unidentified group of compounds, and 42% of the [(14)C]picric acid was metabolized to picric acid, glucuronide conjugates, and an unidentified group of compounds. The low bioconcentration in the trout muscle may be due to the trout's ability to excrete the parent compound and metabolites. The higher radioactivity observed on the skin may be due to the water route of exposure and the binding of the parent compounds to protein.
Metabolism of picric acid /in Fischer-344 rats/ was limited to reduction of nitro groups to amines. Metabolites isolated from urine included N-acetylisopicramic acid (14.8%), picramic acid (18.5%), N-acetylpicramic acid (4.7%), and unidentified components (2.4%). Approximately 60% of the parent picric acid was excreted unchanged.

Wikipedia

Picric_acid
Olanzapine

Biological Half Life

The bioconcentration and metabolism of picric acid and picramic acid were determined for rainbow trout. ... The half-life (t1/2) elimination for the high and low dose of picric acid was 12.0 and 12.5 d, respectively ... .
/In Fischer-344 rats/ the plasma half-life for picric acid was 13.4 hr with a gut absorption coefficient (ka) of 0.069/hr.

Use Classification

Hazard Classes and Categories -> Flammable - 4th degree, Reactive - 4th degree

Methods of Manufacturing

Prepared by sulfonating phenol then treating with nitric acid ... ; by treating benzene with nitric acid and mercuric nitrate: Teeters, Mueller, United States of America patent 2455322 (1948 to Allied Chem.); by nitration of 2-tert-butyl-4,6-dinitrophenol ... .
Nitration of phenolsulfonic acid, obtained by heating phenol with concentrated sulfuric acid.

General Manufacturing Information

Explosives Manufacturing
Phenol, 2,4,6-trinitro-: ACTIVE
The explosive power of picric acid is somewhat superior to that of TNT, both as regards to the strength and the velocity of detonation.

Analytic Laboratory Methods

A V-Shaped 4-amino-1,8-napthalimide derived tetracarboxylic acid linker (L; bis-[N-(1,3-benzenedicarboxylic acid)]-9,18-methano-1,8-naphthalimide-[b,f][1,5]diazocine) comprising the Troger's base (TB) structural motif was rationally designed and synthesized to access a nitrogen-rich fluorescent supramolecular coordination polymer. By adopting the straight forward precipitation method, a new luminescent nanoscale Zn(ii) coordination polymer (TB-Zn-CP) was synthesized in quantitative yield using Zn(OAc)2*2H2O and tetraacid linker L (1:0.5) in DMF at room temperature. The phase-purity of as-synthesized TB-Zn-CP was confirmed by X-ray powder diffraction analysis, infra-red spectroscopy, and elemental analysis. Thermogravimetric analysis suggests that TB-Zn-CP is thermally stable up to 330 °C and the morphological features of TB-Zn-CP was analyzed by SEM and AFM techniques. The N2 adsorption isotherm of thermally activated TB-Zn-CP at 77 K revealed a type-II reversible adsorption isotherm and the calculated Brunauer-Emmett-Teller (BET) surface area was found to be 72 sq m/g. Furthermore, TB-Zn-CP displayed an excellent CO2 uptake capacity of 76 mg/g at 273 K and good adsorption selectivity for CO2 over N2 and H2. The aqueous suspension of as-synthesized TB-Zn-CPshowed strong green fluorescence (lambda(max) = 520 nm) characteristics due to the internal-charge transfer (ICT) transition and was used as a fluorescent sensor for the discriminative sensing of nitroaromatic explosives. The aqueous suspension of TB-Zn-CP showed the largest quenching responses with high selectivity for phenolic-nitroaromatics (4-NP, 2,4-DNP and PA) even in the concurrent presence of other potentially competing nitroaromatic analytes. The fluorescence titration studies also provide evidence that TB-Zn-CP detects picric acid as low as the parts per billion (26.3 ppb) range. Furthermore, the observed fluorescence quenching responses of TB-Zn-CP towards picric acid were highly reversible. The highly selective fluorescence quenching responses including the reversible detection efficiency make the nanoscale coordination polymer TB-Zn-CP a potential material for the discriminative fluorescent sensing of nitroaromatic explosives.
Picric acid (PA) is a severe environmental and security risk due to its unstable, toxic, and explosive properties. It is also challenging to detect in trace amounts and in situ because of its highly acidic and anionic character. Here, we assess sensing of PA under nonlaboratory conditions using surface-enhanced Raman scattering (SERS) silver nanopillar substrates and hand-held Raman spectroscopy equipment. The advancing elasto-capillarity effects are explained by molecular dynamics simulations. We obtain a SERS PA detection limit on the order of 20 ppt, corresponding attomole amounts, which together with the simple analysis methodology demonstrates that the presented approach is highly competitive for ultrasensitive analysis in the field.
beta-Dicyanovinyl substituted porphyrinogen (OxP-MN) was synthesized and utilized as a novel multifunctional sensor for the detection of biologically and environmentally important analytes. OxP-MN (1) acts as a selective and reversible probe for rapid colorimetric detection of picric acid (PA) among other nitroaromatics by switching between two porphyrinoid states. This system displayed a higher beta2 value of 1.7 x 10(8) M-2 and was able to detect PA down to 1.12 ppm (4.99 uM). beta-Dicyanovinyl substituted porphyrinogen (OxP-MN) reported here contains a porphyrinogen anion binding site and a dicyanovinyl group as a cyanide-dependent reactive subunit. OxP-MN displayed the first evidence that a beta-electron acceptor through a vinyl linker in the case of porphyrinogen results in only an abated shift in the spectrum in contrast to its porphyrin analogues. Porphyrinogen OxP-MN (1) can be switched between a number of porphyrinoid states such as metalloporphodimethene, metalloporphyrin, porphyrinogen, etc. by using CN-, F- and other basic anions. In addition, OxP-MN unveils the unique property of detecting toxic cyanide ions and fluoride ions when "hidden" within a mixture of other anions. Also, OxP-MN behaves as a dual sensor for picric acid and basic anions such as F-, CN-, OAc-, and H2PO4- via the indicator displacement assay under the unrestricted queue.
A facile bottom-up method for the synthesis of highly fluorescent nitrogen-doped graphene quantum dots (N-GQDs) has been developed via a one-step pyrolysis of citric acid and tris(hydroxymethyl)aminomethane. The obtained N-GQDs emitted strong blue fluorescence under 365 nm UV light excitation with a high quantum yield of 59.2%. They displayed excitation-independent behavior, high resistance to photobleaching and high ionic strength. In addition to the good linear relationship between the fluorescence intensity of the N-GQDs and pH in the range 2-7, the fluorescence intensity of the N-GQDs could be greatly quenched by the addition of a small amount of 2,4,6-trinitrophenol (TNP). A sensitive approach has been developed for the detection of TNP with a detection limit of 0.30 uM, and a linearity ranging from 1 to 60 uM TNP could be obtained. The approach was highly selective and suitable for TNP analysis in natural water samples.
For more Analytic Laboratory Methods (Complete) data for Picric acid (12 total), please visit the HSDB record page.

Storage Conditions

Keep container tightly closed in a dry and well-ventilated place. Keep wetted with water. Do not allow material to become dry.
Keep in a cool place and remote from fire.
Store in a flammable materials storage area. Prior to working with this chemical you should be trained on its proper handling and storage. Store in an explosion-proof refrigerator away from oxidizers, reducing agents, and metals. Where possible, automatically pump liquid from drums or other storage containers to process containers. Sources of ignition, such as smoking and open flames, are prohibited where this chemical is handled, used, or stored. Metal containers involving the transfer of 5 gallons or more of this chemical should be grounded and bonded. Drums must be equipped with self-closing valves, pressure vacuum bungs, and flame arresters. Use only non-sparking tools and equipment, especially when opening or closing containers of this chemical. Wherever this chemical is used, handled, manufactured, or stored, use explosion-proof electrical equipment and fittings.
Store in a cool, dry, well-ventilated detached location. Do not allow material to become dry. Isolate from organic materials; transition and heavy metals.

Interactions

Fifty mg/kg of picric acid injected ip into rats 30 min before morphine, meperidine, methadone, pentazocine, etonitazene, aminopyrine, sodium salicylate and pentobarbital potentiated analgesia and sleeping time induced by these drugs, but had no effect on pentylenetetrazole and amphetamine.

Stability Shelf Life

Stable under recommended storage conditions.
Anhydrous material is shock-, friction-, and heat-sensitive. Highly unstable in crystalline form.

An ultrathin 2D Yb(III) metal-organic frameworks with strong electrochemiluminescence as a "on-off-on" platform for detection of picric acid and berberine chloride form

Xiao Yan Wang, Si Yu Xiao, Zhong Wei Jiang, Shu Jun Zhen, Cheng Zhi Huang, Qing Qing Liu, Yuan Fang Li
PMID: 34364434   DOI: 10.1016/j.talanta.2021.122625

Abstract

To investigate the strong electrochemiluminescence (ECL) of ultrathin two dimensional metal-organic frameworks (2D MOFs) is crucial. In this work, we reported the strong ECL behavior of 2D Yb-MOFs, which exhibited thickness-dependent ECL. The thinner the 2D Yb-MOFs, the stronger the ECL signals. The corresponding ECL emission mechanism was investigated in detail, which was ascribed to the thinner 2D Yb-MOF with larger specific surface area, provided more luminophores, better electronic conductivity and superior fluorescence quantum yield, which yielded a higher ECL intensity. Considering the excellent ECL performances above, the ultrathin 2D Yb-MOF-1 was selected as new ECL emitter so that a sensor could be fabricated to realize the "on-off-on" detection of picric acid (PA) and berberine chloride form (BCF). The proposed sensor strategy exhibited a good analytical performance, where the linear range for PA detection was from 0.1 μM to 1 μM with a limit of 81.3 nM, and that for BCF detection from 0.05 μM to 1 μM with a limit of 36.5 nM. This study carves out a novel avenue for exploiting excellent ECL materials.


Novel and Reliable Chemosensor Based on C. dots from Sunflower seeds for the Distinct Detection of Picric Acid and Bilirubin

V Roshni, Varsha Gujar, Syed Muntjeeb, Pooja Doshi, Divya Ottoor
PMID: 33387803   DOI: 10.1016/j.saa.2020.119354

Abstract

Based on the green chemistry approach, highly fluorescent and novel carbon dots (C. dots) were synthesized from naturally available and cost effective sunflower seeds. The obtained C. dots showed a fluorescence quantum yield (Q.Y) of 9.5% with high water dispersibility and photostability. The obtained C. dots were employed for the detection of picric acid (PA) and bilirubin. A good linear relationship in the range of 20-60 nM was obtained for PA with a limit of detection (LOD) as low as 3.86 nM. C. dots were successfully incorporated in the agarose matrix which enabled them to be employed as a solid platform for the in situ detection of PA. The fluorescence of C. dots was selectively quenched by bilirubin compared to other biomolecules with a LOD of 2.03 μM. Use of C. dots as potential candidate for bilirubin detection was verified by real sample analysis. Further, the separation of C. dots was performed using column chromatography and the optical properties of the two different fractions obtained were studied. The blue fraction of C. dots was found to exhibit a higher fluorescence Q.Y and excitation independent emission, with an improved detection of PA and bilirubin.


A facile and rapid approach to synthesize uric acid-capped Ti

Xin Wang, Xiaodan Zhang, Haiyan Cao, Yuming Huang
PMID: 33179704   DOI: 10.1039/d0tb02078h

Abstract

Herein, uric acid@Ti
C
quantum dots (UA@Ti
C
QDs) were synthesized via a microwave-assisted strategy on the basis of acid etching and stripping. The UA@Ti
C
QDs have bright blue emission. Intriguingly, the fluorescence emission of the UA@Ti
C
QDs was significantly quenched after the addition of 2,4,6-trinitrophenol (TNP), due to inner-filter effect (IFE). Based on these findings, a novel environmentally friendly and water-soluble fluorescence probe based on UA@Ti
C
QDs was demonstrated for the sensitive and selective detection of TNP. The method presented a wide linear range for TNP detection in the 0.01-40 μM range, with a low detection limit of 9.58 nM. Furthermore, the probe was successfully used for the sensitive detection of TNP in real water and smartphone-based colorimetric (SPBC) detection of TNP on surfaces with the linear range from 10.0 to 100.0 ng. On the whole, this work provides an effective strategy for the synthesis of UA@Ti
C
QDs and an alternative fluorescence probe for detecting TNP both on surface and in solution.


Dual-state emission difluoroboron derivatives for selective detection of picric acid and reversible acid/base fluorescence switching

Yingyong Ni, Shuaishuai Zhang, Xuan He, Jianyan Huang, Lin Kong, Jianjun Yang, Jiaxiang Yang
PMID: 34079969   DOI: 10.1039/d1ay00477h

Abstract

A novel difluoroboron derivative (TPEBF) containing α-cyanostilbene and tetraphenylethylene units has been designed and synthesized. TPEBF emits strong fluorescence both in dilute solutions (Φ
= 19.3% in THF) and in the solid state (Φ
= 49.3%), which is significantly distinct from the case of the aggregation-caused quenching (ACQ) and aggregation-induced emission (AIE) chromophores. The dual-state emission properties of the compound overcome the limitation of single-state luminescence and enable it to be used in both solid and solution states. TPEBF with strong emission in solution is utilized for sensing picric acid (PA) with high selectivity and sensitivity in THF (LOD = 497 nM) and aqueous media (LOD = 355 nM). The mechanism was described for the synergy of fluorescence resonance energy transfer (FRET) and photoinduced energy transfer (PET) based on the UV-vis absorption and fluorescence spectra,
H NMR and theoretical calculations results. On the other hand, the highly efficient emission in the solid state allows the compound to be cast on paper to switch external acid/base stimuli.


Zn(II)-Based Coordination Polymer for Detection of Picric Acid in Aqueous Media and Treatment Effect against Deep Vein Thrombosis by Reducing P-ERK2 and p53 Expression

Shasha Song, Weiwei Song, Peng Li, Yinhua Cheng
PMID: 32385658   DOI: 10.1007/s10895-020-02547-6

Abstract

The coordination polymers based on Zn(II) ions and the metal nodes which has chemical formula of {[Zn
(L)
(tib)
(H
O)
]·(DMF)
}
(1) was synthesized via using 1,3,5-tris(1-imidazolyl)benzene (tib) and 2,6-di(4-carboxylphenyl)pyridine-4-carboxylic acid (H
L) as ligands under solvothermal conditions. Given its strong luminescent emission at room temperature and the uncoordinated N-donor sites in the framework, the selective detection performance of 1 toward the nitroanalytes was studied, 1's sensitive fluorescence quenching reactions along with selectivity to the electron-deficient TNP over other analytes of nitro within the aqueous phase was studied via the method of fluorescence quenching titration. Furthermore, the treatment effect of the compound on the deep vein thrombosis (DVT) was evaluated. Firstly, the ELISA was carried out to determine IL-17A content. Then, the platelet function was determined via the western blot by measuring expression level of platelet activation signaling pathway protein p-ERK2 and p53.


Aggregation-directed High Fidelity Sensing of Picric Acid by a Perylenediimide-based Luminogen

Bapan Pramanik, Saurav Das, Debapratim Das
PMID: 33137228   DOI: 10.1002/asia.202001184

Abstract

Widespread use of picric acid (PA) in chemical industries and deadly explosives poses dreadful impact on all living creatures as well as the natural environment and has raised global concerns that necessitate the development of fast and efficient sensing platforms. To address this issue, herein, we report a perylenediimide-peptide conjugate, PDI-1, for detection of PA in methanol. The probe displays typical aggregation caused quenching (ACQ) behaviour and exhibits a fluorescence "turn-off" sensory response towards PA which is unaffected by the presence of other interfering nitroaromatic compounds. The sensing mechanism involves PA induced aggregation of the probe into higher order tape like structures which leads to quenching of emission. The probe possesses a low detection limit of 5.6 nM or 1.28 ppb and a significantly high Stern-Volmer constant of 6.87×10
M
. It also exhibits conducting properties in the presence of PA vapours and thus represents a prospective candidate for vapour phase detection of PA. This is, to the best of our knowledge, the first example of a perylenediimide based probe that demonstrates extremely specific, selective and sensitive detection of PA and thus grasps the potential for application in practical scenarios.


A facile synthesis of multifunctional carbon dots as fluorescence 'turn on' and 'turn off' probes for selective detection of Al

Feifei Zhao, Tianyi Zhang, Yu Yang, Changli Lü
PMID: 32524730   DOI: 10.1002/bio.3889

Abstract

Carbon dots (CDs) have drawn increasing interests due to their unique optical properties and promising application in various fields. In this study, citric acid (CA) and 5-chloromethyl-8-hydroxyquinoline (LQ) were used to synthesize nitrogen-doped CDs as novel fluorescent probes using a one-step solvothermal route. The as-prepared CDs had strong blue-white fluorescence emission when excited at 405 nm wavelength with a quantum yield (QY) of 25%, behaving with high ion concentration stability. Water-soluble CDs with a 8-hydroxyquinoline structure on their surface could be used to detect Al
using a 'turn on' mechanism and trinitrophenol (TNP) using a 'turn off' mechanism with detection limits of 229 nM and 44.4 nM, respectively. Al
enhances the fluorescence of CDs by forming a coordination complex to generate a fluorescence synergistic role and limit CD nonradiative transition. TNP quenched the fluorescence with high selectivity and sensitivity, which was attributed to the inner filter effect and static quenching. These results indicated that these CDs with their unique 'turn on' and 'turn off' nature have potential application in the environmental protection field and in prevention of terrorist threats.


Rifampicin and isoniazid behave as non-creatinine chromogens and interfere with Jaffe's reaction: A phenomenon with the potential to give a false-positive result in creatinine estimation

Deepak Kumar, Sukhpreet Singh, Sumanpreet Kaur, Monu Kumari, Rajasri Bhattacharyya, Dibyajyoti Banerjee
PMID: 32553320   DOI: 10.1016/j.ijtb.2019.08.012

Abstract

Tuberculosis is a health concern worldwide. The anti-tubercular drugs (particularly rifampicin) used for its management offers side effects like acute kidney injury. Creatinine, which is recognised as an important biomarker for the renal function, is commonly estimated with Jaffe's reaction (alkaline picrate reaction). However, interference of Jaffe's reaction with non-creatinine chromogens has been reported. In this context, we have checked the possibility of interference by Rifampicin and Isoniazid at therapeutic concentration with the Jaffe's reaction. Through in-silico study, we have studied the reaction prediction of picric acid with other chemicals/reactant (i.e. Rifampicin, Isoniazid and non-creatinine chromogens) in terms of confidence value. It is observed that the confidence value of reaction prediction between picric acid and INH and Rifampicin is much more than the same of pyruvic acid (non-creatinine chromogen). Further, we have checked the absorbance value of Jaffe's reaction mixture in aqueous media in the presence of both the drugs at 520nm. It is observed that the absorbance of alkaline picric acid increases with an increase in drug concentration. However, the increasing trend of absorbance is much more in the case of rifampicin compared to INH. It appears from our result rifampicin, and isoniazid has the potential to behave as non-creatinine chromogen and can give false positive creatinine results in Jaffe's reaction. Thus, it can cause misdiagnosis in patients consuming these drugs. We recommend study in the biological matrix for further validation of the result.


Luminescent Coordination Polymer for Picric Acid Detection and Treatment on Spinal Cord Injury Model Via Upregulating the trka Expression

Cheng-Hu Wang, Bin Sheng, Zhi Zhang, Ming Deng, Jin-Ju Xue, Yong-Gang Ma
PMID: 32300978   DOI: 10.1007/s10895-020-02532-z

Abstract

A luminescent coordination polymer based on Tb(III) has been synthesized with the tripodal carboxylic acid ligand containing N,O codonors (H
PBA = 5-[4-pyridin-3-yl-benzoylamino]-isophthalic acid) as ligand under solvothermal conditions. The chemical formula of this polymer is {[Tb
(PBA)
(H
O)
]·DMF·3H
O}
(1). Complex 1 has good sensitivity and selectivity to picric acid (PA). At 0-30 μmol/L, 1's quenching constant is 4.5 × 10
L/mol. In the biological function study, the motor function of spinal cord-injured animals after different treatments was evaluated using the blood-brain barrier (BBB) method. The trka expression level on the neural stem cells after treatment was measured to reveal the underlying mechanism.


Nitrogen/sulfur-co-doped carbon quantum dots: a biocompatible material for the selective detection of picric acid in aqueous solution and living cells

Subhash Chandra, Daraksha Bano, Priyadarshika Pradhan, Vikas Kumar Singh, Pradeep Kumar Yadav, Devanjan Sinha, Syed Hadi Hasan
PMID: 32300842   DOI: 10.1007/s00216-020-02629-1

Abstract

Here, a fast and eco-friendly one-pot hydrothermal technique is utilized for the synthesis of nitrogen/sulfur-co-doped fluorescent carbon quantum dots (NS-CQDs) from a simple precursor of citric acid (CA) and thiosemicarbazide (TSC). The obtained NS-CQDs exhibited strong blue emission under UV light, with fluorescence quantum yield (QY) of ~37.8%. The Commission internationale de l'eclairage (CIE) coordinates originated at (0.15, 0.07), which confirmed the blue fluorescence of the synthesized NS-CQDs. Interestingly, the prepared NS-CQDs were successfully used as a selective nanoprobe for the monitoring of environmentally hazardous explosive picric acid (PA) in different nitro- and non-nitro-aromatic derivatives of PA. The mechanism of the NS-CQDs was also explored, and was posited to occur via the fluorescence resonance electron transfer (FRET) process and non-fluorescent complex formation. Importantly, this system possesses excellent biocompatibility and low cytotoxicity in HeLa cervical cancer cells; hence, it can potentially be used for PA detection in analytical, environmental, and pathological applications. Furthermore, the practical applicability of the proposed sensing system to pond water demonstrated the feasibility of our system along with good recovery. Graphical abstract.


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